![molecular formula C6H10ClN3O B6191343 5-[(2S)-pyrrolidin-2-yl]-1,2,4-oxadiazole hydrochloride CAS No. 2322922-51-8](/img/no-structure.png)
5-[(2S)-pyrrolidin-2-yl]-1,2,4-oxadiazole hydrochloride
Description
The compound “5-[(2S)-pyrrolidin-2-yl]-1,2,4-oxadiazole hydrochloride” is a derivative of pyrrolidine and oxadiazole. Pyrrolidine is a five-membered ring with one nitrogen atom, and oxadiazole is a five-membered ring with two nitrogen atoms and one oxygen atom . The compound also includes a hydrochloride group, which could potentially make it more soluble in water.
Molecular Structure Analysis
The molecular structure of this compound would be characterized by the presence of the pyrrolidine and oxadiazole rings. The stereochemistry at the 2-position of the pyrrolidine ring is indicated as S, meaning that the substituents around this carbon atom are arranged in a counterclockwise direction when viewed from the direction such that the lowest priority group is behind .Safety and Hazards
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 5-[(2S)-pyrrolidin-2-yl]-1,2,4-oxadiazole hydrochloride involves the reaction of 2-amino-2-(2-pyrrolidinyl)acetonitrile with ethyl chloroformate to form 5-[(2S)-pyrrolidin-2-yl]-1,2,4-oxadiazol-3-yl ethyl carbonate, which is then hydrolyzed with hydrochloric acid to yield the final product as a hydrochloride salt.", "Starting Materials": [ "2-amino-2-(2-pyrrolidinyl)acetonitrile", "ethyl chloroformate", "hydrochloric acid" ], "Reaction": [ "Step 1: 2-amino-2-(2-pyrrolidinyl)acetonitrile is reacted with ethyl chloroformate in the presence of a base such as triethylamine to form 5-[(2S)-pyrrolidin-2-yl]-1,2,4-oxadiazol-3-yl ethyl carbonate.", "Step 2: The resulting ethyl carbonate is then hydrolyzed with hydrochloric acid to yield 5-[(2S)-pyrrolidin-2-yl]-1,2,4-oxadiazole hydrochloride as a white solid." ] } | |
CAS No. |
2322922-51-8 |
Molecular Formula |
C6H10ClN3O |
Molecular Weight |
175.6 |
Purity |
95 |
Origin of Product |
United States |
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